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Compound of Interest

Compound Name: Pyrazinamide-13C,15N

Cat. No.: B12380957

. Get Quote

For researchers and scientists in the field of drug development, ensuring laboratory safety and

proper chemical handling is paramount. This guide provides essential, step-by-step procedures

for the safe disposal of Pyrazinamide-13C,15N, a stable isotope-labeled compound used in

tuberculosis research. Adherence to these protocols is critical for maintaining a safe laboratory

environment and complying with regulatory standards.

Chemical and Physical Properties

Understanding the properties of Pyrazinamide-13C,15N is the first step in safe handling and

disposal. As the isotopic labeling with 13C and >N does not alter the chemical characteristics of

the molecule, the properties are analogous to those of unlabeled pyrazinamide.

Property

Value

Appearance

White crystalline powder[1]

Molecular Formula

C413CHsN2°NO

Molecular Weight Approximately 125.10 g/mol
Melting Point 189 - 191 °CJ[2]

Solubility Slightly soluble in water[1]
Stability Stable under normal conditions[3]

Incompatibilities

Strong oxidizing agents[3]
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Personal Protective Equipment (PPE)

Before handling Pyrazinamide-13C,15N for any purpose, including disposal, it is mandatory to
wear appropriate Personal Protective Equipment (PPE) to prevent exposure.

¢ Gloves: Chemical-resistant gloves, such as nitrile or neoprene, are recommended.[3]
o Eye Protection: Safety goggles or glasses should be worn.[3]
o Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.[3]

o Respiratory Protection: If there is a risk of generating dust, a NIOSH/MSHA-approved
respirator should be used.[3]

Step-by-Step Disposal Protocol

The proper disposal of Pyrazinamide-13C,15N, like other chemical waste, must be conducted
in accordance with all applicable federal, state, and local regulations.[2] The following protocol
outlines the general steps for its disposal in a laboratory setting.

1. Waste Ildentification and Segregation:

o Labeling: Clearly label a dedicated waste container as "Hazardous Waste: Pyrazinamide-
13C,15N". Include the chemical name and any other information required by your institution's
Environmental Health and Safety (EHS) department.

o Segregation: Do not mix Pyrazinamide-13C,15N waste with other chemical waste streams
unless explicitly permitted by your EHS guidelines. Incompatible materials can lead to
dangerous reactions.

2. Disposal of Unused or Expired Product:

e Solid Waste: For solid Pyrazinamide-13C,15N, carefully transfer the material into the
labeled hazardous waste container. Avoid creating dust.[3]

e Solutions: If the compound is in a solution, it should be collected in a compatible, leak-proof
container. Do not dispose of it down the drain.
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3. Disposal of Contaminated Materials:

o Labware: Disposable labware (e.g., pipette tips, weighing boats) that has come into contact
with Pyrazinamide-13C,15N should be placed in the designated solid hazardous waste
container.

o Empty Containers:
o Thoroughly empty the original container.

o The first rinse of the container with a suitable solvent should be collected and disposed of
as hazardous waste.[4]

o After rinsing, deface or remove the original label.[4] The container can then typically be
disposed of as regular lab glass or plastic waste, but confirm this with your institutional
guidelines.

4. Waste Storage and Collection:

o Storage: Store the sealed hazardous waste container in a designated, well-ventilated area,
away from incompatible materials.

» Collection: Arrange for the collection of the hazardous waste through your institution's EHS
department. Follow their specific procedures for waste pickup requests.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Pyrazinamide-
13C,15N.
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Caption: Workflow for the safe disposal of Pyrazinamide-13C,15N.
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By adhering to these procedures, you contribute to a safer research environment and ensure
the responsible management of chemical waste. Always consult your institution's specific
safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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